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Compound of Interest

Compound Name: 1-Bromo-2-methylbut-3-en-2-ol

Cat. No.: B042723

This document provides a detailed overview of the chemical properties of 1-Bromo-2-
methylbut-3-en-2-ol, tailored for researchers, scientists, and professionals in the field of drug
development.

Molecular Profile

1-Bromo-2-methylbut-3-en-2-ol is a halogenated tertiary alcohol. Its structure features a vinyl
group, which can participate in various addition reactions, and a bromine atom, which is a good
leaving group, making it a versatile reagent in organic synthesis.

Property Data

Molecular Formula C5H9BrO[1]

Molecular Weight 165.03 g/mol [1]

IUPAC Name 1-bromo-2-methylbut-3-en-2-ol[1]
SMILES CC(CBr)(C=C)0[1]

InChi INChl=1S/C5H9BrO/c1-3-5(2,7)4-

6/h3,7H,1,4H2,2H3[1]

CAS Number 36219-40-6[1]

Experimental Protocols
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A standard method for the synthesis of bromohydrins such as 1-Bromo-2-methylbut-3-en-2-ol
is through the electrophilic addition of bromine to an alkene in an aqueous solution.[2][3] A
common and safer alternative to using elemental bromine is the use of N-bromosuccinimide
(NBS) in the presence of water.[2][4]

General Protocol for Bromohydrin Formation from an Alkene:

o Reactant Preparation: The parent alkene, 2-methylbut-3-en-2-ol, is dissolved in a suitable
solvent system, typically a mixture of an organic solvent like dimethyl sulfoxide (DMSO) and
water.[4]

e Reagent Addition: N-bromosuccinimide (NBS) is added portion-wise to the stirred solution.
The reaction is typically carried out at a controlled temperature, often starting at 0°C, to
manage the exothermic nature of the reaction.

o Reaction Monitoring: The progress of the reaction is monitored by techniques such as Thin
Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the consumption of
the starting material.

o Work-up: Upon completion, the reaction mixture is typically quenched with a reducing agent,
such as sodium thiosulfate, to remove any unreacted bromine. The product is then extracted
into an organic solvent.

 Purification: The crude product is purified using column chromatography on silica gel to
isolate the desired bromohydrin.

o Characterization: The structure and purity of the final product are confirmed using
spectroscopic methods such as Nuclear Magnetic Resonance (NMR) spectroscopy (*H and
13C), Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Logical Workflow

The following diagram illustrates a typical workflow for the synthesis and characterization of 1-
Bromo-2-methylbut-3-en-2-ol.
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Workflow for Synthesis and Characterization
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Caption: Synthesis and characterization workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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